Cas no 1197790-15-0 (N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide)

N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide is a specialized organic compound featuring a unique molecular structure combining a cyanocyclopentyl group with a 5-methyl-1,2,4-oxadiazole-substituted phenoxyacetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for enzyme inhibition or receptor modulation due to the presence of the oxadiazole ring, known for its bioisosteric properties. The nitrile group may enhance binding affinity or metabolic stability. The compound’s distinct architecture could be valuable in drug discovery for targeting specific biological pathways. Further research is required to fully elucidate its pharmacological profile and synthetic applications.
N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide structure
1197790-15-0 structure
Product Name:N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide
CAS No:1197790-15-0
MF:C17H18N4O3
MW:326.349823474884
CID:6237334
PubChem ID:45811730
Update Time:2025-05-23

N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

    • Z360955066
    • 1197790-15-0
    • EN300-26687880
    • N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide
    • AKOS034230885
    • Inchi: 1S/C17H18N4O3/c1-12-19-16(21-24-12)13-4-6-14(7-5-13)23-10-15(22)20-17(11-18)8-2-3-9-17/h4-7H,2-3,8-10H2,1H3,(H,20,22)
    • InChI Key: ZENBJJPYGUVWOU-UHFFFAOYSA-N
    • SMILES: O=C(COC1C=CC(C2=NOC(C)=N2)=CC=1)NC1(C#N)CCCC1

Computed Properties

  • Exact Mass: 326.13789045g/mol
  • Monoisotopic Mass: 326.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 101Ų

N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687880-0.05g
N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide
1197790-15-0 95.0%
0.05g
$212.0 2025-03-20

N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide Related Literature

Additional information on N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide

Research Briefing on N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide (CAS: 1197790-15-0)

In recent years, the compound N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide (CAS: 1197790-15-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyanocyclopentyl group and a 1,2,4-oxadiazole moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structure has been confirmed using advanced analytical techniques such as NMR spectroscopy and mass spectrometry, ensuring its chemical integrity and reproducibility in research settings.

From a biological perspective, this compound has demonstrated notable activity in modulating specific molecular targets. Preliminary in vitro studies indicate that it interacts with key enzymes and receptors involved in inflammatory and metabolic pathways. For instance, research suggests that it may act as a potent inhibitor of certain kinases, which are critical in the regulation of cell signaling and proliferation. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as cancer and autoimmune diseases.

In vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Animal models have shown that N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide exhibits favorable bioavailability and tissue distribution, with minimal off-target effects. These properties underscore its potential as a candidate for further drug development. However, additional studies are needed to fully understand its safety profile and efficacy in human subjects.

The therapeutic potential of this compound is not limited to its primary targets. Recent investigations have explored its role in combination therapies, where it may enhance the effects of existing drugs. For example, synergistic effects have been observed when used alongside conventional chemotherapeutic agents, suggesting a possible role in adjuvant therapy for cancer treatment. Such findings highlight the versatility of this molecule and its potential to address unmet medical needs.

Despite these promising results, challenges remain in the development of N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide as a therapeutic agent. Issues such as formulation stability, long-term toxicity, and regulatory hurdles must be addressed before clinical trials can commence. Nevertheless, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenoxy]acetamide (CAS: 1197790-15-0) represents a promising avenue for drug discovery and development. Its ability to modulate critical biological pathways, combined with its favorable pharmacokinetic properties, positions it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel therapeutic strategies in the treatment of complex diseases.

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